Tert-butyl 8-formyl-6-azabicyclo[3.2.1]octane-6-carboxylate

• IUPAC Name: tert-butyl 8-formyl-6-azabicyclo[3.2.1]octane-6-carboxylate
• InChI: InChI=1S/C13H21NO3/c1-13(2,3)17-12(16)14-7-9-5-4-6-11(14)10(9)8-15/h8-11H,4-7H2,1-3H3
• InChI Key: USCRSHWOWXQVSW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CC2CCCC1C2C=O
• Molecular Formula: C13H21NO3
• Molecular Weight: 239.31 g/mol

Description

Tert-butyl 8-formyl-6-azabicyclo[3.2.1]octane-6-carboxylate is a chemical compound. The 8-azabicyclo[3.2.1]octane scaffold, which this compound contains, is the central core of the family of tropane alkaloids, which display a wide array of interesting biological activities.

Synthesis Analysis

Research directed towards the preparation of this basic structure in a stereoselective manner has attracted attention from many research groups worldwide across the years. Most of the approaches rely on the enantioselective construction of an acyclic starting material that contains all the required stereochemical information to allow the stereocontrolled formation of the bicyclic scaffold. As an alternative, there are a number of important methodologies reported in which the stereochemical control is achieved directly in the same transformation that generates the 8-azabicyclo[3.2.1]octane architecture or in a desymmetrization process starting from achiral tropinone derivatives.

Molecular Structure Analysis

The molecular formula of Tert-butyl 8-formyl-6-azabicyclo[3.2.1]octane-6-carboxylate is C13H21NO3. The molecular weight is 239.31.

Scientific Research Applications

Synthesis Techniques and Molecular Structures

• The compound "Tert-butyl 3-oxo-2-oxa-5-azabicyclo[2.2.2]octane-5-carboxylate" was synthesized from ethyl 2-amino-4-(2-oxiranyl)butanoate HCl salt through an intramolecular lactonization reaction. This synthesis was characterized by 1H NMR spectroscopy, high-resolution mass spectrometry, and single crystal X-ray diffraction analysis, illustrating a method for creating bicyclo[2.2.2]octane structures including lactone and piperidine rings (Moriguchi et al., 2014).

• "Asymmetric synthesis of the tropane alkaloid (+)-pseudococaine" utilized tert-butyl 2-hydroxy-7-[N-methyl-N-(α-methyl-p-methoxybenzyl)amino]cyclohept-3-ene-1-carboxylates, showcasing a process to achieve the 8-azabicyclo[3.2.1]octane scaffolds with significant diastereomeric ratio control, which is crucial for the synthesis of complex natural products (Brock et al., 2012).

• The development of "Enantioselective synthesis of benzyl (1S,2R,4R)-4-(tert-butoxycarbonylamino)-2-(hydroxymethyl)cyclohexylcarbamate" involved an iodolactamization step to yield a highly functionalized (1R,2S,4S,5S)-tert-butyl 2-(benzyloxycarbonylamino)-4-iodo-7-oxo-6-azabicyclo[3.2.1]octane-6-carboxylate, which is essential for creating CCR2 antagonists, a class of drugs potentially useful in treating various diseases including inflammatory disorders (Campbell et al., 2009).